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Compound of Interest

Compound Name: 3-Azido-2-chloropyridine

CAS No.: 102934-51-0

Cat. No.: B178082

Get Quote

Executive Summary
3-Azido-2-chloropyridine (CAS: 102934-51-0) is a specialized heterocyclic intermediate

primarily used in the synthesis of nitrogen-containing pharmacophores via "click" chemistry

(azide-alkyne cycloaddition) or thermal decomposition to nitrenes.[1]

While thermodynamically soluble in a wide range of polar aprotic and chlorinated organic

solvents, the primary constraint in its handling is not dissolution capacity but energetic stability.

With a Carbon-to-Nitrogen (C/N) ratio of 1.25, this compound violates the "Rule of Six" safety

heuristic, classifying it as a high-energy, potentially explosive material.

This guide outlines the solubility behavior of 3-Azido-2-chloropyridine, but prioritizes the

safety of the solvent system. Crucially, this compound should rarely be isolated as a neat solid;

it is best handled and stored as a solution.
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Property Data Notes

Chemical Structure C₅H₃ClN₄

Pyridine ring with Chloro (C2)

and Azide (C3) substituents.[1]

[2]

Molecular Weight 154.56 g/mol
Low MW contributes to high

volatility potential if heated.

Physical State Solid (Crystalline) Melting Point: 58–62 °C [1].[2]

C/N Ratio 1.25
DANGER: < 3.0 indicates high

explosive potential.

Lipophilicity LogP ~ 2.0–2.5 (Est.)
Lipophilic; partitions readily

into organic phases.

Solubility Data & Solvent Selection
The solubility of 3-Azido-2-chloropyridine follows "like dissolves like" principles for polar

aromatic heterocycles. However, the choice of solvent must account for chemical compatibility

with the azide moiety.

Solvent Compatibility Matrix
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Solvent Class Solubility Suitability Technical Notes

Chlorinated (DCM,

Chloroform)
High High

Excellent for

extraction and

synthesis. Warning:

Do not use with

sodium azide

precursors (risk of

diazidomethane), but

safe for the formed

organic azide product.

Esters (Ethyl Acetate) High High

Preferred solvent for

storage. Good

balance of volatility

and solubility; safer

than chlorinated

solvents for disposal.

Polar Aprotic (DMSO,

DMF, DMAc)
High Medium

Solubilizes well, but

high boiling points

make removal difficult

without heating (which

is dangerous for

azides). Use only if

reaction requires it.

Alcohols (Methanol,

Ethanol)
Moderate Medium

Soluble, but protic

solvents may interfere

with subsequent

nitrene insertion

reactions.

Hydrocarbons

(Hexane, Heptane)
Low Low

Poor solubility. Can be

used as an antisolvent

to precipitate the

compound (NOT

recommended due to

solid handling risks).
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Water Insoluble N/A

Used for washing

impurities during

workup; compound

partitions into the

organic layer.

Thermodynamic vs. Kinetic Solubility
Dissolution Rate: Rapid in DCM and Ethyl Acetate due to low crystal lattice energy (MP

~60°C).

Saturation: Can form highly concentrated solutions (>1 M), but for safety, concentrations

should be kept below 0.5 M to mitigate the energy density of the solution [2].

Safety & Stability in Solution (Critical)
The azide functionality is intrinsically unstable. The presence of the electron-withdrawing

chlorine atom at the C2 position can sensitize the azide at C3, increasing susceptibility to

nucleophilic attack or thermal decomposition.

The "Rule of Six" Violation
The "Rule of Six" states that organic azides are generally safe to handle if

.

3-Azido-2-chloropyridine:

.

Verdict: Unstable. The compound has insufficient carbon content to dilute the energetic

nitrogen release.

Handling Protocols
Never Concentrate to Dryness: Always leave a "heel" of solvent. If solvent exchange is

needed, use azeotropic distillation under reduced pressure at temperatures < 40 °C.
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Avoid Metal Contact: Azides can react with copper, lead, or brass to form heavy metal

azides, which are primary explosives. Use glass, PTFE, or stainless steel equipment only.

Light Protection: Store solutions in amber vials to prevent photolytic decomposition to the

nitrene.

Experimental Protocols
Protocol: Safe Determination of Saturation Solubility
Objective: Determine solubility limit without isolating large quantities of solid.

Preparation: Weigh 10 mg of 3-Azido-2-chloropyridine into a 4 mL amber glass vial.

Solvent Addition: Add the target solvent (e.g., Ethyl Acetate) in 20 µL increments using a

micropipette.

Agitation: Vortex gently for 30 seconds after each addition.

Observation: Record the volume required for complete dissolution (clear solution).

Calculation:

(where

is solubility,

is mass,

is volume).

Safety Stop: If the compound does not dissolve after 2 mL (5 mg/mL), stop and classify as

"Poorly Soluble."

Protocol: Solvent Exchange (DCM to Ethyl Acetate)
Scenario: Reaction performed in DCM, but storage desired in Ethyl Acetate (safer, higher

boiling point).

Dilution: Add an equal volume of Ethyl Acetate to the DCM reaction mixture.
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Evaporation: Place on a rotary evaporator.

Bath Temp: < 35 °C (Strict limit).

Vacuum: Moderate (start at 400 mbar, lower gradually).

Distillation: Distill off the DCM (BP 40 °C). Ethyl Acetate (BP 77 °C) will remain.

Check: Stop when the volume reduces to the calculated volume of Ethyl Acetate added. Do

not go to dryness.

Visualization: Decision & Workflow Diagrams
Solvent Selection Decision Tree
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Start: Select Solvent for
3-Azido-2-chloropyridine

What is the purpose?

Reaction Medium Storage / Transfer Analysis (HPLC/NMR)

Reaction Temp > 60°C? Use Ethyl Acetate or Toluene
(Stable, Non-halogenated) Use CDCl3 or DMSO-d6

STOP: Thermal Decomp Risk

Yes

Is reactant polar?

No

Use DCM or Chloroform
(High Solubility, Volatile)

No (Lipophilic)

Use DMF/DMSO
(Hard to remove safely)

Yes (Polar)

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate solvent based on process requirements

and safety constraints.

Safety Workflow: Handling High-Energy Azides
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Synthesize
3-Azido-2-chloropyridine

Aqueous Workup
(Wash with H2O)

Extract into Organic
(DCM or EtOAc)

Check Concentration
Is it > 0.5 M?

Dilute immediately
Yes

Concentrate
(Bath < 35°C)

No Evaporate to Dryness?

EXPLOSION RISK
(Shock Sensitive Solid)Yes

Store as Solution
(Amber Vial, < 4°C)

No (Keep Wet)

Click to download full resolution via product page

Caption: Operational workflow emphasizing the prevention of solid isolation to mitigate

explosion risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile and Handling of 3-
Azido-2-chloropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178082/docs#technical-guide-solubility-profile-and-
handling-of-3-azido-2-chloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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